Cas no 1049525-21-4 (N-[3-(methylsulfanyl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

• Product Name: N-[3-(methylsulfanyl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• CAS No: 1049525-21-4
• MF: C₁₇H₁₉NOS₂
• MW: 317.468861818314
• CID: 6049018
• PubChem ID: 42435388
• Update Time: 2025-06-08

N-[3-(methylsulfanyl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(methylsulfanyl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• N-(3-(methylthio)phenyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
• VU0641449-1
• N-(3-methylsulfanylphenyl)-1-thiophen-2-ylcyclopentane-1-carboxamide
• F5310-0046
• 1049525-21-4
• AKOS024506136
• N-(3-(methylthio)phenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide

• Inchi： 1S/C17H19NOS2/c1-20-14-7-4-6-13(12-14)18-16(19)17(9-2-3-10-17)15-8-5-11-21-15/h4-8,11-12H,2-3,9-10H2,1H3,(H,18,19)
• InChI Key： NGMSITCDKDJDHT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(NC2C=CC=C(C=2)SC)=O)CCCC1

Computed Properties

• Exact Mass: 317.09080658g/mol
• Monoisotopic Mass: 317.09080658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 82.6Ų

Additional information on N-[3-(methylsulfanyl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide

Introduction to N-[3-(methylsulfanyl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 1049525-21-4)

N-[3-(methylsulfanyl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide, identified by its CAS number 1049525-21-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of aromatic rings and heterocyclic structures, which are widely recognized for their potential in drug discovery and development.

The molecular framework of N-[3-(methylsulfanyl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide incorporates several key structural motifs that contribute to its unique chemical properties and biological activities. The presence of a methylsulfanyl group on the phenyl ring and a thiophene ring attached to a cyclopentane core creates a complex system that can interact with biological targets in multiple ways. This structural complexity is often exploited to design molecules with enhanced binding affinity and selectivity, which are crucial for therapeutic applications.

In recent years, there has been a growing interest in the development of novel compounds that combine the benefits of multiple pharmacophoric units. The combination of a phenyl ring with a methylsulfanyl substituent and a thiophene ring linked to a cyclopentane moiety in N-[3-(methylsulfanyl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide suggests potential applications in various therapeutic areas, including central nervous system disorders, inflammatory diseases, and cancer.

The thiophen-2-yl moiety is particularly noteworthy, as thiophene derivatives have been extensively studied for their pharmacological properties. Thiophenes are known for their ability to modulate enzyme activity and receptor binding, making them valuable scaffolds in drug design. The cyclopentane ring further enhances the compound's three-dimensional structure, which can influence its interactions with biological targets. This combination of features makes N-[3-(methylsulfanyl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide a promising candidate for further investigation.

Recent studies have highlighted the importance of aromatic-heterocyclic hybrids in drug discovery. These compounds often exhibit improved pharmacokinetic properties and reduced toxicity compared to traditional small-molecule drugs. The structural features of N-[3-(methylsulfanyl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide align well with this trend, as they provide a balance between lipophilicity and solubility, which are critical factors in drug formulation.

The methylsulfanyl group on the phenyl ring is another key feature that contributes to the compound's potential biological activity. Methylsulfanyl groups are known to enhance binding interactions by increasing the hydrophobicity of the molecule while maintaining flexibility. This can be particularly advantageous when designing molecules that need to interact with proteins or other biomolecules in a specific manner.

In the context of current research, N-[3-(methylsulfanyl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide could serve as a valuable tool for exploring new therapeutic strategies. For instance, its structural motifs might be exploited to develop inhibitors targeting enzymes involved in inflammatory pathways or to modulate neurotransmitter receptors. The compound's ability to interact with multiple biological targets makes it a versatile candidate for drug discovery programs aimed at treating complex diseases.

The synthesis of N-[3-(methylsulfanyl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the thiophen-2-yl group into the cyclopentane core, followed by functionalization at the phenyl ring, necessitates precise control over reaction conditions. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently, which bodes well for future research and development efforts.

The pharmacological evaluation of N-[3-(methylsulfanyl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide is an ongoing process that requires collaboration between chemists, biologists, and pharmacologists. Initial studies may focus on assessing its interaction with potential target proteins or enzymes using computational modeling techniques. Subsequent experiments could involve in vitro assays to evaluate its biological activity and preliminary toxicology studies to assess its safety profile.

The potential applications of this compound extend beyond traditional pharmaceutical uses. For example, it might be explored as a lead molecule for developing agrochemicals or specialty chemicals that require similar structural features. The versatility of its molecular framework allows for modifications that could tailor its properties for specific industrial applications.

In conclusion, N-[3-(methylsulfanyl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 1049525-21-4) represents an intriguing compound with significant potential in pharmaceutical research and development. Its unique structural features and diverse biological activities make it a valuable candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and developing new therapeutic strategies.